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Compound of Interest

Compound Name: 2-Hydroxy-5-phenylpentanoic acid

CAS No.: 104216-93-5

Cat. No.: B2476130

Get Quote

Executive Summary
Target Molecule: 2-Hydroxy-5-phenylpentanoic acid (HPPA) CAS Registry Number: 104216-

93-5 (racemic), 125132-75-4 ((S)-isomer) Molecular Formula:

Significance: A critical chiral

-hydroxy acid (AHA) building block used in the synthesis of ACE inhibitors (e.g., Lisinopril
analogs) and HIV protease inhibitors. It serves as the hydroxy-analog of the non-natural amino
acid L-Homophenylalanine.

This guide details the synthesis of HPPA via two primary methodologies:

Enantioselective Biocatalytic Reduction: The preferred route for pharmaceutical applications

requiring high enantiomeric excess (

).

Chemical Cyanohydrin Synthesis: A robust route for generating racemic material or for

subsequent resolution.
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Retrosynthetic Analysis
The synthesis of HPPA is best approached by disconnecting the

-hydroxy carboxylate motif. The two most logical precursors are the corresponding

-keto acid (2-oxo-5-phenylpentanoic acid) and the one-carbon shorter aldehyde (4-
phenylbutanal).

2-Hydroxy-5-phenylpentanoic acid
(Target)

2-Oxo-5-phenylpentanoic acid
(Key Precursor A)

Enzymatic
Reduction

4-Phenylbutanal
(Key Precursor B)

Cyanohydrin
Synthesis

1-Bromo-3-phenylpropane
+ Diethyl Oxalate

Grignard
Addition

4-Phenylbutanol

Oxidation

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection of 2-Hydroxy-5-phenylpentanoic acid showing the

Keto Acid (A) and Aldehyde (B) pathways.

Synthesis of Key Precursors
Preparation of 2-Oxo-5-phenylpentanoic Acid (OPPA)
The

-keto acid is the direct substrate for enantioselective enzymatic reduction. It is synthesized via
a Grignard reaction with diethyl oxalate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2476130/docs?utm_src=pdf-body-img#technical-guide-synthesis-of-2-hydroxy-5-phenylpentanoic-acid-precursors
https://www.benchchem.com/product/b2476130/docs?utm_src=pdf-body#technical-guide-synthesis-of-2-hydroxy-5-phenylpentanoic-acid-precursors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2476130?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Nucleophilic attack of the organomagnesium reagent on the electrophilic oxalate

ester.

Reaction:

Critical Control Point: To prevent double addition (forming the

-glycol), the Grignard reagent must be added slowly to a large excess of diethyl oxalate at
low temperature.

Protocol:

Grignard Formation: In a flame-dried 3-neck flask under

, add Mg turnings (1.2 eq) and a crystal of

. Add 1-bromo-3-phenylpropane (1.0 eq) in anhydrous THF dropwise. Initiate reflux to form
[3-phenylpropyl]magnesium bromide.

Acylation: Cool a separate solution of Diethyl oxalate (2.0 eq) in THF to -10°C.

Addition: Cannulate the Grignard solution into the oxalate solution dropwise over 60 minutes,

maintaining temperature

.

Hydrolysis: Quench with 2M HCl. Extract with EtOAc.[1]

Saponification: Treat the crude ethyl ester with 1M NaOH (2 eq) at room temperature for 2

hours. Acidify to pH 1 with HCl to precipitate the free acid.

Purification: Recrystallize from hexane/ethyl acetate.

Yield: Typically 65-75%.

Preparation of 4-Phenylbutanal
Required for the cyanohydrin route.

Starting Material: 4-Phenylbutanol.
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Method: Swern Oxidation or PCC Oxidation.

Note: Aldehydes are unstable; prepare fresh or store under argon at -20°C.

Synthesis of 2-Hydroxy-5-phenylpentanoic Acid
Method A: Enantioselective Biocatalytic Reduction
(Recommended)
This method utilizes L-Hydroxyisocaproate Dehydrogenase (L-HicDH), an enzyme that

demonstrates high specificity for hydrophobic

-keto acids.

System Components:

Substrate: 2-Oxo-5-phenylpentanoic acid (OPPA).

Catalyst: L-HicDH (from Lactobacillus confusus or recombinant E. coli).

Cofactor: NADH (Nicotinamide adenine dinucleotide, reduced).

Regeneration System: Formate Dehydrogenase (FDH) + Sodium Formate.

Cofactor Recycling
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Figure 2: Coupled enzymatic cycle for the asymmetric reduction of OPPA to (S)-HPPA.

Experimental Protocol:

Buffer Prep: Prepare 50 mL of Potassium Phosphate buffer (100 mM, pH 7.0).

Substrate Solution: Dissolve OPPA (10 mmol) in the buffer. Adjust pH to 7.0 with dilute

NaOH.

Cofactor Mix: Add

(0.1 mmol, catalytic amount) and Sodium Formate (15 mmol, 1.5 eq).

Enzyme Addition: Add L-HicDH (50 Units) and FDH (50 Units).

Incubation: Stir gently at 30°C for 24 hours. Monitor pH and maintain at 7.0 using an

autotitrator with 1M HCl/NaOH.

Workup: Acidify to pH 2.0 with 6M HCl. Extract with Ethyl Acetate (3 x 50 mL). Dry over

and concentrate.

Result: (S)-2-Hydroxy-5-phenylpentanoic acid with

ee.

Method B: Chemical Cyanohydrin Synthesis
Suitable for producing racemic standards or when enzymes are unavailable.

Protocol:

Cyanohydrin Formation: To a solution of 4-phenylbutanal (10 mmol) in

, add

(saturated solution) to form the bisulfite adduct. Treat with NaCN (1.2 eq) solution.
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Hydrolysis: Isolate the cyanohydrin oil. Reflux in concentrated HCl (6M) for 4 hours to

hydrolyze the nitrile to the carboxylic acid.

Purification: Extract into ether, wash with brine, and recrystallize.

Result: (rac)-2-Hydroxy-5-phenylpentanoic acid.

Data Summary & Comparison
Parameter

Biocatalytic Route (Method
A)

Chemical Cyanohydrin
(Method B)

Precursor 2-Oxo-5-phenylpentanoic acid 4-Phenylbutanal

Reagents L-HicDH, NADH, Formate NaCN, HCl

Chirality (S)-Enantiomer (>99% ee) Racemic (50:50 R/S)

Yield 85 - 95% 60 - 70%

Safety Profile High (Aqueous, pH 7)
Low (Toxic Cyanide, Strong

Acid)

Application Drug Substance Manufacturing
Reference Standards / Early

R&D
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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